Cas no 39967-16-3 (1,4-Cyclohexanediol,dimethanesulfonate, cis- (9CI))

• Product name: 1,4-Cyclohexanediol,dimethanesulfonate, cis- (9CI)
• CAS No: 39967-16-3
• MF: C₈H₁₆O₆S₂
• MW: 272.33904
• CID: 318421
• PubChem ID: 148039

1,4-Cyclohexanediol,dimethanesulfonate, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediol,dimethanesulfonate, cis- (9CI)
• NSC-245876
• DTXSID40191749
• CHEMBL4580003
• AI3-61234
• SCHEMBL4334769
• Cyclohexane-1,4-diol dimethanesulfonate
• 38411-73-3
• NSC245876
• 37393-54-7
• 1,4-Cyclohexanediol, dimethanesulfonate, trans-
• 39967-16-3
• 1,4-Cyclohexanediol, dimethanesulfonate

• Inchi： InChI=1S/C8H16O6S2/c1-15(9,10)13-7-3-5-8(6-4-7)14-16(2,11)12/h7-8H,3-6H2,1-2H3
• InChI Key： VOEWECZIRRCJID-UHFFFAOYSA-N
• SMILES： CS(OC1CCC(OS(=O)(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 272.039
• Monoisotopic Mass: 272.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 484.9°Cat760mmHg
• Flash Point: 247.1°C
• LogP: 2.41160